Cas no 27470-51-5 (Suxibuzone)

• Product Name: Suxibuzone
• CAS No: 27470-51-5
• Molecular Formula: C₂₄H₂₆N₂O₆
• Molecular Weight: 438.47
• MDL: MFCD00079562
• CID: 53159
• PubChem ID: 329824520

Suxibuzone Properties

Names and Identifiers

• Suxibuzone
• 4-Butyl-4-(hydroxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione hydrogen succinate
• 4-[(4-butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methoxy]-4-oxobutanoic acid
• 4-Butyl-4-(hydroxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione hydrogen succinate (ester)
• NCGC00016799-06
• NCGC00016799-01
• Pharmakon1600-01501157
• NCGC00016799-08
• Flamilon
• FT-0630533
• Epitope ID:124941
• Suxibuzon
• Suxibuzona
• D01289
• SUXIBUZONE [INN]
• DivK1c_000171
• CHEBI:32173
• DTXCID601296
• A936730
• CS-4635
• NCGC00016799-03
• Suxibuzonum
• SUXIBUZONE [JAN]
• SUXIBUZONE [EP MONOGRAPH]
• 4-[(4-Butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methoxy]-4-oxobutanoic acid
• AE 17
• NCGC00095261-04
• Calibene
• KBio1_000171
• SUXIBUZONE [EP IMPURITY]
• BSPBio_002327
• NCGC00256470-01
• Prestwick0_000658
• HMS500I13
• NCGC00016799-02
• SR-01000841241-2
• 4-Butyl-4-(.beta.-carboxypropionyl-oxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• 4-BUTYL-4-[HYDROXYMETHYL]-1,2-DIPHENYL-3,5-PYRAZOLIDINEDIONE HYDROGEN SUCCINATE [ESTER]
• HMS2097C17
• BRD-K78815826-001-08-8
• MS-27855
• AE-17
• Alfide
• Spectrum2_000966
• AB00052229_08
• NSC-757866
• Prestwick1_000658
• SMR001233279
• SCHEMBL25810
• Succinic acid, monoester with 4-butyl-4-(hydroxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• BRD5826
• CCG-40180
• Prestwick_113
• CHEMBL1414320
• Spectrum5_001113
• HY-B1079
• AKOS024374988
• J-016775
• BSPBio_000695
• SUXIBUZONE [WHO-DD]
• Suxibuzonum [INN-Latin]
• SR-01000841241-3
• BPBio1_000765
• HMS1570C17
• Suxibuzone (JAN/INN)
• Tox21_202352
• NINDS_000171
• ONWXNHPOAGOMTG-UHFFFAOYSA-N
• MLS002153938
• KBio2_000801
• KBio2_003369
• Suxibuzone, European Pharmacopoeia (EP) Reference Standard
• 3,5-Pyrazolidinedione, 4-butyl-4-(hydroxymethyl)-1,2-diphenyl-, hydrogen succinate (ester)
• SR-01000841241
• Butanedioic acid, mono[(4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methyl] ester
• HMS3371A12
• Flogos
• 4-{[(4-butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methyl]oxy}-4-oxobutanoic acid
• EINECS 248-477-6
• Suxibuzone [INN:BAN:JAN]
• 4-Hydroxymethylbutazolidine hemisuccinate
• IDI1_000171
• BRN 0904563
• 4-Butyl-4-hydroxymethyl-1,2-diphenyl-3,5-pyrazolidinedione hydrogen succinate
• NCGC00095261-03
• NCGC00016799-04
• 27470-51-5
• SPBio_002616
• Prestwick2_000658
• CAS-27470-51-5
• Aflogan
• Spectrum_000321
• BRD-K78815826-001-05-4
• 86TDZ5WP2B
• Prestwick3_000658
• NCGC00095261-02
• NS00008152
• Solurol
• HMS1923I17
• Tox21_110615
• SPECTRUM1501157
• 4-Butyl-4-(beta-carboxypropionyl-oxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• KBioGR_000786
• NSC757866
• KBio3_001547
• 4-BUTYL-4-[HYDROXYMETHYL]-1,2-DIPHENYL-3,5-PYRAZOLIDINEDIONEHYDROGENSUCCINATE[ESTER]
• UNII-86TDZ5WP2B
• Tox21_302778
• DTXSID6021296
• KBioSS_000801
• NCGC00016799-05
• Suxibuzone; 4-[(4-Butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methoxy]-4-oxobutanoic acid
• F85232
• Suxibuzona [INN-Spanish]
• HMS2232E17
• DB13232
• AB00052229_09
• 3-((4-Butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methoxycarbonyl)propionsaeure
• Tox21_110615_1
• SPBio_000971
• BRD-5826
• SUXIBUZONE [MART.]
• Butanedioic acid, mono((4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methyl) ester
• Q7650623
• Spectrum3_000664
• NCGC00095261-01
• KBio2_005937
• HMS3714C17
• Spectrum4_000433
• NSC 757866
• NCGC00259901-01
• AB00052229
• SBI-0051667.P002
• 4-((4-Butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methoxy)-4-oxobutanoic acid
• BRD-K78815826-001-14-6
• DB-047228
• BRD-K78815826-001-13-8

• MDL： MFCD00079562
• InChIKey： ONWXNHPOAGOMTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H26N2O6/c1-2-3-16-24(17-32-21(29)15-14-20(27)28)22(30)25(18-10-6-4-7-11-18)26(23(24)31)19-12-8-5-9-13-19/h4-13H,2-3,14-17H2,1H3,(H,27,28)
• SMILES： O=C(OCC1(CCCC)C(N(C2=CC=CC=C2)N(C3=CC=CC=C3)C1=O)=O)CCC(O)=O

Computed Properties

• Exact Mass: 438.17900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 438.179087
• Heavy Atom Count: 32
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 104

Experimental Properties

• LogP: 3.69600
• PSA: 104.22000
• Refractive Index: 1.6300 (estimate)
• Boiling Point: 550.33°C (rough estimate)
• Melting Point: 126-127°
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 310.7±31.8 °C
• Color/Form: No data available
• Density: 1.2847 (rough estimate)

Suxibuzone Security Information

• RTECS：WM9640000
• WGK Germany：3
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P280-P301+P312+P330
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R20/21/22
• Signal Word：Warning
• Toxicity：LD50 orally in mice: 5.683 micromol/kg (Esteve, 1973)

Suxibuzone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%